Cas no 1888919-42-3 (9lambda6-thia-1-azaspiro5.5undecane-9,9-dione)

• Product Name: 9lambda6-thia-1-azaspiro5.5undecane-9,9-dione
• CAS No: 1888919-42-3
• MF: C₉H₁₇NO₂S
• MW: 203.301781415939
• CID: 6161514
• PubChem ID: 115023162
• Update Time: 2025-10-29

9lambda6-thia-1-azaspiro5.5undecane-9,9-dione Chemical and Physical Properties

Names and Identifiers

• 9lambda6-thia-1-azaspiro5.5undecane-9,9-dione
• 9lambda6-thia-1-azaspiro[5.5]undecane-9,9-dione
• 9lambda6-thia-1-azaspiro[5.5]undecane 9,9-dioxide
• EN300-1680588
• 9-thia-1-azaspiro[5.5]undecane 9,9-dioxide
• 1888919-42-3

• Inchi： 1S/C9H17NO2S/c11-13(12)7-4-9(5-8-13)3-1-2-6-10-9/h10H,1-8H2
• InChI Key： UJAXYXSQCABODG-UHFFFAOYSA-N
• SMILES： S1(CCC2(CCCCN2)CC1)(=O)=O

Computed Properties

• Exact Mass: 203.09799996g/mol
• Monoisotopic Mass: 203.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 54.6Ų

Additional information on 9lambda6-thia-1-azaspiro5.5undecane-9,9-dione

Exploring the Unique Properties and Applications of 9λ6-Thia-1-azaspiro[5.5]undecane-9,9-dione (CAS No. 1888919-42-3)

In the realm of heterocyclic chemistry, 9λ6-thia-1-azaspiro[5.5]undecane-9,9-dione (CAS No. 1888919-42-3) stands out as a fascinating compound with a unique spirocyclic structure. This molecule, characterized by its thia-aza hybrid ring system and dione functional groups, has garnered significant attention from researchers in pharmaceutical development and material science. The compound's structural complexity offers intriguing possibilities for drug design, particularly in targeting neurological disorders and metabolic diseases – two of the most pressing healthcare challenges today.

The spirocyclic architecture of 9λ6-thia-1-azaspiro[5.5]undecane-9,9-dione provides exceptional three-dimensionality to the molecule, a feature increasingly sought after in modern medicinal chemistry. This structural characteristic enhances binding specificity to biological targets while potentially improving metabolic stability – key considerations in the development of new therapeutic agents. Recent studies suggest that derivatives of this core structure may show promise in addressing neurodegenerative conditions, aligning with current research trends focused on Alzheimer's and Parkinson's diseases.

From a synthetic chemistry perspective, the preparation of 9λ6-thia-1-azaspiro[5.5]undecane-9,9-dione presents interesting challenges and opportunities. The compound's spiro center and dione functionality offer multiple sites for selective modification, enabling the creation of diverse analogs for structure-activity relationship studies. Researchers are particularly interested in exploring how variations at these positions affect the molecule's physicochemical properties and biological activity, especially in the context of blood-brain barrier permeability – a critical factor in CNS drug development.

The thia-aza component of 9λ6-thia-1-azaspiro[5.5]undecane-9,9-dione contributes to its potential as a hydrogen bond acceptor and metal chelator, properties that are being investigated for applications beyond pharmaceuticals. Materials scientists are examining this compound's utility in creating novel coordination polymers and supramolecular assemblies, particularly for sensor technologies and catalytic systems. These applications resonate with current interests in smart materials and green chemistry solutions.

Analytical characterization of 9λ6-thia-1-azaspiro[5.5]undecane-9,9-dione reveals interesting spectral features that aid in its identification and purity assessment. The compound's unique IR absorption bands corresponding to the dione carbonyls and NMR chemical shifts of the spirocyclic protons serve as distinctive fingerprints. These analytical markers are crucial for quality control in research settings, especially given the growing demand for high-purity specialty chemicals in both academic and industrial laboratories.

Recent patent literature indicates growing commercial interest in 9λ6-thia-1-azaspiro[5.5]undecane-9,9-dione and its derivatives. Several pharmaceutical companies have included this scaffold in their drug discovery pipelines, particularly for targets related to protein misfolding disorders and enzyme inhibition. The compound's versatility is further demonstrated by its potential applications in agricultural chemistry, where similar structures have shown activity as plant growth regulators – an area of increasing importance in sustainable agriculture.

From a safety and handling perspective, 9λ6-thia-1-azaspiro[5.5]undecane-9,9-dione requires standard laboratory precautions typical of organic compounds. While not classified as highly hazardous, proper personal protective equipment should be used when handling the material, in line with current laboratory safety protocols. Researchers are advised to consult the compound's specific safety data sheet for detailed handling instructions, particularly regarding solubility and stability considerations.

The future research directions for 9λ6-thia-1-azaspiro[5.5]undecane-9,9-dione appear promising and diverse. Current investigations are exploring its potential as a molecular scaffold for fragment-based drug discovery, as well as its utility in creating chiral auxiliaries for asymmetric synthesis. These applications align well with the pharmaceutical industry's growing emphasis on structure-based drug design and green synthetic methodologies, making this compound particularly relevant to contemporary chemical research.

For researchers seeking to work with 9λ6-thia-1-azaspiro[5.5]undecane-9,9-dione (CAS No. 1888919-42-3), several specialty chemical suppliers now offer the compound in various quantities and purities. The growing availability of this building block reflects its increasing importance in chemical research and development. When sourcing the material, scientists should pay attention to specifications such as chromatographic purity and isomeric composition, as these factors can significantly impact experimental outcomes in sensitive applications.

In conclusion, 9λ6-thia-1-azaspiro[5.5]undecane-9,9-dione represents an exciting example of how complex heterocyclic structures can bridge multiple disciplines in chemical research. Its unique combination of spirocyclic topology, heteroatom incorporation, and functional group diversity makes it a valuable subject for ongoing investigation across pharmaceutical, materials, and synthetic chemistry domains. As research continues to uncover new applications for this intriguing molecule, its role in addressing current scientific and technological challenges is likely to expand significantly in the coming years.